Ethyl N-cyanoacetimidate
Overview
Description
Ethyl N-cyanoacetimidate is a chemical compound with the molecular formula C5H8N2O . It is also known by other names such as ethyl N-cyanoethanimidate, ethyl N-cyanoethanimidoate, and Ethyl N-cyanoethanimideate . This compound is used as an intermediate for the synthesis of pharmaceuticals, agrochemicals, and technical products .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C5H8N2O/c1-3-8-5(2)7-4-6/h3H2,1-2H3
. The compound has a molecular weight of 112.13 g/mol . The canonical SMILES representation of the molecule is CCOC(=NC#N)C
. Physical and Chemical Properties Analysis
This compound has a molecular weight of 112.13 g/mol . It has a computed XLogP3-AA value of 0.8, indicating its relative lipophilicity . The compound has no hydrogen bond donors and has 3 hydrogen bond acceptors . The rotatable bond count is 2 . The exact mass and the monoisotopic mass of the compound are 112.063662883 g/mol . The topological polar surface area is 45.4 Ų .Scientific Research Applications
Ethyl N-cyanoacetimidate is used in peptide synthesis, specifically for racemization suppression. The addition of ethyl 2-hydroximino-2-cyanoacetate, a related compound, during peptide coupling stages effectively reduces racemization (Itoh, 1973).
In organic synthesis, this compound derivatives, such as Ethyl-(R)-(4-methylphenylsulfinyl)-N-methoxy acetimidate, are useful in aldol-type condensations. These compounds enable the synthesis of optically active β-hydroxyesters with good enantiomeric excess (e.e.) (Bernardi et al., 1984).
Ethyl cyanoacetate, a compound related to this compound, is an important chemical intermediate in various syntheses, including the preparation of ethyl cyanoacetate itself (Chen et al., 2020).
Ethyl chloroacetimidate, similar to this compound, acts as a bifunctional protein reagent. It has been used in protein research, such as inactivating bovine pancreatic ribonuclease and facilitating cross-linking of lysyl and histidyl residues (Olomucki & Diopoh, 1972).
Ethyl bromoacetimidate, another related compound, is used as a reagent for cross-linking protein NH2 groups with vicinal nucleophiles. It has been applied in model reactions with ribonuclease to study protein interactions (Diopoh & Olomucki, 1979).
In medicinal chemistry, derivatives of this compound, such as ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates, have been synthesized and evaluated for their antioxidant and anti-inflammatory activities (Madhavi & Sreeramya, 2017).
Safety and Hazards
Ethyl N-cyanoacetimidate is harmful to skin, eyes, and the respiratory system . It may be toxic if inhaled or swallowed . Prolonged exposure should be avoided and caution should be used when handling . The compound is classified as a flammable liquid (Category 3, H226) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) .
Properties
IUPAC Name |
ethyl N-cyanoethanimidate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O/c1-3-8-5(2)7-4-6/h3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLVWUINOWYHRAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=NC#N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30293261 | |
Record name | Ethyl N-cyanoacetimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30293261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1558-82-3, 1005474-85-0 | |
Record name | 1558-82-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88115 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl N-cyanoacetimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30293261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl N-cyanoethanecarboximidate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Ethyl N-Cyanoacetimidate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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